N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-(6-fluoro-4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-3,5-dimethyl-1H-pyrazole-4-carboxamide
• InChI: InChI=1S/C15H15FN6O2/c1-8-13(9(2)19-18-8)14(23)17-5-6-22-15(24)11-7-10(16)3-4-12(11)20-21-22/h3-4,7H,5-6H2,1-2H3,(H,17,23)(H,18,19)
• InChI Key: JRYFHAIHUHIVPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)C(=O)NCCN2C(=O)C3=C(C=CC(=C3)F)N=N2
• Molecular Formula: C15H15FN6O2
• Molecular Weight: 330.32 g/mol

Description

N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H15FN6O2 and its molecular weight is 330.323. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis Methodologies

Studies in heterocyclic chemistry involve the synthesis and application of heterocyclic compounds, which are crucial in the development of pharmaceuticals, agrochemicals, and other industrial applications. For example, the synthesis of fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines represents an exploration into novel structures with potential biological activities, highlighting the importance of fluorocontaining heterocycles in medicinal chemistry and agrochemicals (Eleev et al., 2015).

Biological Activities and Applications

Research into the biological activities of novel compounds is a critical step in the discovery of new drugs and agrochemicals. For instance, a study on the synthesis and in vivo nematocidal evaluation of novel 3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives showcases the process of discovering new agrochemicals with specific biological activities, such as nematocidal properties against M. incognita (Zhao et al., 2017).

Anticancer and Antimicrobial Research

The synthesis and evaluation of novel compounds for anticancer and antimicrobial properties are pivotal areas of scientific research. The development of benzamide-based 5-aminopyrazoles and their fused heterocycles, with remarkable activity against avian influenza virus, represents the potential for these compounds in therapeutic applications (Hebishy et al., 2020).

Chemical Synthesis and Mechanistic Studies

Chemical synthesis and the study of reaction mechanisms are fundamental to the development of new compounds. An unexpected reaction involving ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea demonstrates the complexity of chemical reactions and the potential for discovering new synthetic pathways and compounds (Ledenyova et al., 2018).